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Bis[(6-nitro-1,3-benzodioxol-5-yl)methyl] pentanedioate Bis[(6-nitro-1,3-benzodioxol-5-yl)methyl] pentanedioate
Brand Name: Vulcanchem
CAS No.: 113489-34-2
VCID: VC0371316
InChI: InChI=1S/C21H18N2O12/c24-20(30-8-12-4-16-18(34-10-32-16)6-14(12)22(26)27)2-1-3-21(25)31-9-13-5-17-19(35-11-33-17)7-15(13)23(28)29/h4-7H,1-3,8-11H2
SMILES: C1OC2=C(O1)C=C(C(=C2)COC(=O)CCCC(=O)OCC3=CC4=C(C=C3[N+](=O)[O-])OCO4)[N+](=O)[O-]
Molecular Formula: C21H18N2O12
Molecular Weight: 490.4g/mol

Bis[(6-nitro-1,3-benzodioxol-5-yl)methyl] pentanedioate

CAS No.: 113489-34-2

Main Products

VCID: VC0371316

Molecular Formula: C21H18N2O12

Molecular Weight: 490.4g/mol

Bis[(6-nitro-1,3-benzodioxol-5-yl)methyl] pentanedioate - 113489-34-2

CAS No. 113489-34-2
Product Name Bis[(6-nitro-1,3-benzodioxol-5-yl)methyl] pentanedioate
Molecular Formula C21H18N2O12
Molecular Weight 490.4g/mol
IUPAC Name bis[(6-nitro-1,3-benzodioxol-5-yl)methyl] pentanedioate
Standard InChI InChI=1S/C21H18N2O12/c24-20(30-8-12-4-16-18(34-10-32-16)6-14(12)22(26)27)2-1-3-21(25)31-9-13-5-17-19(35-11-33-17)7-15(13)23(28)29/h4-7H,1-3,8-11H2
Standard InChIKey QCPVFLILTLCSQS-UHFFFAOYSA-N
SMILES C1OC2=C(O1)C=C(C(=C2)COC(=O)CCCC(=O)OCC3=CC4=C(C=C3[N+](=O)[O-])OCO4)[N+](=O)[O-]
Canonical SMILES C1OC2=C(O1)C=C(C(=C2)COC(=O)CCCC(=O)OCC3=CC4=C(C=C3[N+](=O)[O-])OCO4)[N+](=O)[O-]
PubChem Compound 4455347
Last Modified Nov 17 2021
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